2-(Methylthio)-4,5-dihydro-3h-1-benzazepine

• Molecular Formula: C11H13NS
• Molecular Weight: 191.29 g/mol
• IUPAC Name: 2-methylsulfanyl-4,5-dihydro-3H-1-benzazepine
• InChI: InChI=1S/C11H13NS/c1-13-11-8-4-6-9-5-2-3-7-10(9)12-11/h2-3,5,7H,4,6,8H2,1H3
• InChI Key: WVBIBARAHAPZRT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2CCC1

Description

2-(Methylthio)-4,5-dihydro-3h-1-benzazepine is a useful research compound. Its molecular formula is C11H13NS and its molecular weight is 191.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Example 182B (2.3 g, 12.97 mmol) in acetone (51.9 mL) was heated to 60° C. in and oil bath. Then potassium hydroxide (36.4 g, 649 mmol) was added followed by the dropwise addition of iodomethane (0.811 mL, 12.97 mmol). The resulting yellow slurry was stirred for 5 minutes and then the solids were collected by filtration. The solids were washed with acetone and the filtrate was concentrated to obtain the crude title compound which was used was used without purification for the next reaction.